2-(7-(2-fluorophenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidin-3(2H,4H,5H)-yl)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[7-(2-fluorophenyl)-2,4-dioxo-1,5-dihydropyrrolo[3,2-d]pyrimidin-3-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C22H19FN4O3/c1-13-6-8-14(9-7-13)10-24-18(28)12-27-21(29)20-19(26-22(27)30)16(11-25-20)15-4-2-3-5-17(15)23/h2-9,11,25H,10,12H2,1H3,(H,24,28)(H,26,30)
• InChI Key: OMIXEJMCAZMSGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C3=C(C(=CN3)C4=CC=CC=C4F)NC2=O
• Molecular Formula: C22H19FN4O3
• Molecular Weight: 406.4 g/mol

Description

2-(7-(2-fluorophenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidin-3(2H,4H,5H)-yl)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C22H19FN4O3 and its molecular weight is 406.417. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Anticancer Applications

Compounds similar to 2-(7-(2-fluorophenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidin-3(2H,4H,5H)-yl)-N-(4-methylbenzyl)acetamide have shown potential in antitumor and anticancer applications. For instance, the synthesis and evaluation of certain derivatives indicated selective anti-tumor activities, with the R-configuration contributing to this effect (Xiong Jing, 2011). Another study reported the synthesis of compounds with aryloxy groups attached to the pyrimidine ring, exhibiting cancer cell growth inhibition against various cancer cell lines (M. M. Al-Sanea et al., 2020).

Imaging Applications

Compounds in the same family have been used in imaging applications, particularly in positron emission tomography (PET). For example, the radiosynthesis of a selective radioligand for imaging the translocator protein (18 kDa) with PET was detailed, highlighting the potential for in vivo imaging (F. Dollé et al., 2008).

Synthesis and Characterization

The synthesis and characterization of related compounds have also been a focus of research. The structures of such compounds have been extensively characterized, providing valuable insights into their potential applications (Xiong Jing, 2011).

Antibacterial and Antimicrobial Applications

Several studies have explored the antibacterial and antimicrobial applications of similar compounds. For example, novel thiazolo[3,2-a]pyrimidine derivatives were synthesized and evaluated for anti-inflammatory and antinociceptive activity, showing significant results (O. Alam et al., 2010). Additionally, new pyrrolo[2,3-d]pyrimidine derivatives were prepared and shown to have promising antimicrobial and antiviral activities (K. Hilmy et al., 2021).